Cas no 1269411-36-0 (Methyl 2-bromo-3-(1,3-dioxolan-2-yl)benzoate)

• Product Name: Methyl 2-bromo-3-(1,3-dioxolan-2-yl)benzoate
• CAS No: 1269411-36-0
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• MDL: MFCD18206368
• CID: 2092284
• Update Time: 2025-10-28

Methyl 2-bromo-3-(1,3-dioxolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-(1,3-dioxolan-2-yl)benzoate

• MDL： MFCD18206368
• Inchi： 1S/C11H11BrO4/c1-14-10(13)7-3-2-4-8(9(7)12)11-15-5-6-16-11/h2-4,11H,5-6H2,1H3
• InChI Key： CTXLFGPNLCXNHE-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=CC=CC=1C1OCCO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on Methyl 2-bromo-3-(1,3-dioxolan-2-yl)benzoate

Methyl 2-bromo-3-(1,3-dioxolan-2-yl)benzoate (CAS No. 1269411-36-0): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-3-(1,3-dioxolan-2-yl)benzoate, identified by its Chemical Abstracts Service number CAS No. 1269411-36-0, is a significant compound in the realm of pharmaceutical chemistry. This molecule, characterized by its brominated aromatic ring and an ester functional group linked to a dioxolane moiety, has garnered attention due to its utility as a key intermediate in the synthesis of various bioactive molecules.

The structural features of Methyl 2-bromo-3-(1,3-dioxolan-2-yl)benzoate make it particularly valuable in medicinal chemistry. The presence of a bromine atom at the 2-position of the benzoate ring provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the development of novel therapeutic agents.

The dioxolane group attached to the 3-position of the benzoate ring introduces additional versatility to this compound. Dioxolanes are known for their ability to participate in nucleophilic substitution reactions, making them useful in the synthesis of heterocyclic compounds. This feature is particularly relevant in the development of drugs targeting various biological pathways, including those involved in cancer and infectious diseases.

Recent advancements in pharmaceutical research have highlighted the importance of Methyl 2-bromo-3-(1,3-dioxolan-2-yl)benzoate in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its role in generating derivatives with potent antitumor properties. The bromine substituent allows for easy modification through palladium-catalyzed cross-coupling reactions, leading to the introduction of aryl or heteroaryl groups that can enhance binding affinity to biological targets.

In addition to its applications in oncology, Methyl 2-bromo-3-(1,3-dioxolan-2-yl)benzoate has shown promise in the development of antimicrobial agents. Researchers have utilized this compound to synthesize molecules that exhibit activity against resistant bacterial strains. The dioxolane moiety plays a crucial role in these derivatives by modulating their pharmacokinetic properties and improving their bioavailability.

The ester functionality in Methyl 2-bromo-3-(1,3-dioxolan-2-yl)benzoate also contributes to its significance in drug design. Ester groups can be hydrolyzed under physiological conditions, releasing carboxylic acid functionalities that are essential for drug-receptor interactions. This property has been exploited in the development of prodrugs, where the ester linkage temporarily masks the pharmacologically active moiety until it is cleaved within the target tissue.

The synthetic methodologies involving Methyl 2-bromo-3-(1,3-dioxolan-2-yl)benzoate have been refined through continuous innovation. Recent publications have described efficient protocols for its preparation using green chemistry principles, minimizing waste and improving yields. These advancements align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

The applications of Methyl 2-bromo-3-(1,3-dioxolan-2-yl)benzoate extend beyond traditional small-molecule drug development. It has been incorporated into libraries of compounds used in high-throughput screening campaigns to identify novel bioactive entities. The structural diversity provided by this intermediate has led to the discovery of several lead compounds with therapeutic potential.

In conclusion, Methyl 2-bromo-3-(1,3-dioxolan-2-yl)benzoate (CAS No. 1269411-36-0) is a multifaceted compound with broad utility in pharmaceutical synthesis. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for medicinal chemists. As research continues to uncover new applications for this intermediate, its importance in drug discovery is likely to grow further.